3-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: 3-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C19H21N7O4S/c1-12-21-22-18-17(20-7-10-26(12)18)25-8-5-13(6-9-25)23-31(28,29)14-3-4-16-15(11-14)24(2)19(27)30-16/h3-4,7,10-11,13,23H,5-6,8-9H2,1-2H3
• InChI Key: NBLHXAYLTCDLAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCC(CC3)NS(=O)(=O)C4=CC5=C(C=C4)OC(=O)N5C
• Molecular Formula: C19H21N7O4S
• Molecular Weight: 443.5 g/mol

Description

3-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide is a useful research compound. Its molecular formula is C19H21N7O4S and its molecular weight is 443.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on this compound and its related derivatives often involves the synthesis and characterization of novel sulfonamide compounds with potential bioactivity. For instance, studies have detailed the synthesis of sulfonamides incorporating heterocyclic moieties like [1,2,4]triazolo[3,4-b][1,3,4]thiadiazinyl- or 2-(cyanophenylmethylene)-1,3,4-thiadiazol-3(2H)-yl groups. These compounds have been evaluated as inhibitors of carbonic anhydrase isozymes, showcasing low nanomolar activity against certain isoforms, highlighting their potential in medicinal chemistry applications (Alafeefy et al., 2015).

Biological Activity

The derivatives of this compound have been investigated for their biological activities, including antimicrobial, insecticidal, and herbicidal potentials. For instance, novel sulfonamide derivatives incorporating a [1,2,4]triazolo[4,3-a]pyridine moiety have displayed significant antifungal activities and insecticidal activity against certain pests, indicating their potential use in agricultural and pest management applications (Xu et al., 2017).

Herbicidal Activity

Additionally, some studies have focused on the herbicidal activity of triazolopyrimidine-sulfonamide derivatives, indicating that these compounds can offer effective solutions for weed control in agricultural settings. The synthesis and evaluation of these derivatives have contributed to the development of new herbicides with broad-spectrum activity and low application rates (Shen De-long, 2005).